Cas no 62507-84-0 (Benzoic acid, 3-(4-carboxyphenoxy)-)

• Product Name: Benzoic acid, 3-(4-carboxyphenoxy)-
• CAS No: 62507-84-0
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 442298
• PubChem ID: 621023
• Update Time: 2025-11-02

Benzoic acid, 3-(4-carboxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4-carboxyphenoxy)-
• 3-(4-carboxyphenoxy)benzoic acid
• 3,4'-Diphenyl ether dicarboxylic acid
• 3,4'-Oxydibenzoic acid
• 3,4'-Dicarboxydiphenyl ether
• CULWHZJWAKFHMK-UHFFFAOYSA-N
• DTXSID90347395
• 62507-84-0
• SCHEMBL70012
• DB-116984
• G69881

• Inchi： 1S/C14H10O5/c15-13(16)9-4-6-11(7-5-9)19-12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： CULWHZJWAKFHMK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 284-287 ºC
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzoic acid, 3-(4-carboxyphenoxy)-

Comprehensive Guide to Benzoic acid, 3-(4-carboxyphenoxy)- (CAS No. 62507-84-0): Properties, Applications, and Market Insights

Benzoic acid, 3-(4-carboxyphenoxy)- (CAS No. 62507-84-0) is a specialized organic compound with a unique molecular structure that combines benzoic acid and phenoxy functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As industries increasingly seek sustainable and high-performance additives, 3-(4-carboxyphenoxy)benzoic acid has emerged as a compound of interest for researchers and manufacturers alike.

The chemical structure of Benzoic acid, 3-(4-carboxyphenoxy)- features two carboxyl groups attached to aromatic rings, making it particularly useful as a building block for more complex molecules. This bifunctional nature allows it to serve as an intermediate in the synthesis of various polymeric materials and pharmaceutical ingredients. Recent studies have highlighted its potential in creating advanced materials with improved thermal stability and mechanical properties, addressing current market demands for high-performance additives.

In the pharmaceutical sector, 3-(4-carboxyphenoxy)benzoic acid derivatives are being explored for their potential biological activities. Researchers are particularly interested in its application as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to modify drug solubility and bioavailability makes it valuable in modern drug formulation strategies, especially in the development of controlled-release medications.

The agrochemical industry has also shown growing interest in Benzoic acid, 3-(4-carboxyphenoxy)- derivatives as potential intermediates for novel plant growth regulators and pesticide formulations. With the global push toward more environmentally friendly agricultural solutions, this compound's biodegradability profile and structural versatility position it as a candidate for next-generation agrochemicals. Recent patent filings indicate increasing activity in this application space.

From a manufacturing perspective, the synthesis of Benzoic acid, 3-(4-carboxyphenoxy)- typically involves multi-step organic reactions that require precise control of reaction conditions. Modern production methods emphasize green chemistry principles, including the use of catalytic processes and solvent recovery systems to minimize environmental impact. These advancements align with current industry trends toward sustainable chemical production.

The global market for 3-(4-carboxyphenoxy)benzoic acid has shown steady growth, driven primarily by demand from the Asia-Pacific region's expanding pharmaceutical and specialty chemical sectors. Market analysts project continued expansion as applications in biodegradable polymers and electronic materials gain traction. Pricing trends indicate moderate stability, with fluctuations tied to raw material availability and regional production capacity.

Quality specifications for Benzoic acid, 3-(4-carboxyphenoxy)- typically include purity requirements (often ≥98%), limits on residual solvents, and strict controls on heavy metal content. Analytical methods such as HPLC and NMR spectroscopy are commonly employed for quality verification. These stringent standards ensure the compound's suitability for sensitive applications in pharmaceuticals and electronics.

Storage and handling recommendations for 3-(4-carboxyphenoxy)benzoic acid emphasize protection from moisture and extreme temperatures. The compound should be stored in tightly sealed containers under inert atmosphere when long-term stability is required. Proper handling procedures include the use of standard personal protective equipment to prevent inhalation or skin contact, although the material is generally considered to have low acute toxicity.

Recent research directions for Benzoic acid, 3-(4-carboxyphenoxy)- include exploration of its coordination chemistry with various metal ions for catalytic applications, as well as investigations into its potential use in organic electronics and photovoltaic materials. The compound's ability to form stable complexes and its electron-transport properties make it interesting for these emerging technologies.

Environmental and regulatory aspects of 3-(4-carboxyphenoxy)benzoic acid are generally favorable, with the compound showing good biodegradability in standard tests. Regulatory status varies by region, but most jurisdictions classify it as a non-hazardous chemical when handled properly. Manufacturers and users should consult current regional regulations for specific compliance requirements.

For researchers considering Benzoic acid, 3-(4-carboxyphenoxy)- for new applications, key considerations include its solubility characteristics (typically requiring polar aprotic solvents) and its reactivity with various nucleophiles and electrophiles. The compound's dual functionality allows for selective modification at either carboxyl group, enabling tailored derivatives for specific applications.

The future outlook for 3-(4-carboxyphenoxy)benzoic acid appears promising, with potential growth in niche applications such as advanced drug delivery systems, specialty coatings, and high-performance composites. As industries continue to seek multifunctional intermediates that combine performance with environmental compatibility, this compound is well-positioned to meet these evolving needs.